Trisodium;1,3,5-triazine-2,4,6-trithiolate
Overview
Description
Trisodium;1,3,5-triazine-2,4,6-trithiolate is a useful research compound. Its molecular formula is C3N3Na3S3 and its molecular weight is 243.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Trisodium;1,3,5-triazine-2,4,6-trithiolate and its derivatives have been synthesized for various applications. For instance, Sun Jianyu (2005) synthesized 2,4,6-trithione-1,3,5-triazine and its trisodium salt from cyanuric chloride, with yields ≥90% (Sun Jianyu, 2005).
Environmental Applications
- The compound has been used for environmental purposes such as heavy metal precipitation from contaminated waters. Henke et al. (1997) confirmed that 2,4,6-Trimercapto-s-triazine, trisodium salt (TMT-55), is effective in precipitating heavy metals (Henke, Bryan, Elless, 1997).
Catalytic and Polymerization Activities
- It has been utilized in catalytic activities and polymerization processes. Ying‐Feng Han et al. (2008) synthesized trinuclear complexes using trisodium salt of 1,3,5-triazine-2,4,6-trithiol which showed catalytic activities for polymerization (Ying‐Feng Han et al., 2008).
Heavy Metal Trapping Agent
- Hua Li (2010) studied the trap performance of 2,4,6-trithione-1,3,5-triazine trisodium salt for lead and mercury ions, finding it to be an effective trapping agent with over 99.6% removal efficiency (Hua Li, 2010).
Luminescence and Electrochemical Properties
- The compound has been studied for its luminescence and electrochemical properties. Huaxin Zhang et al. (2012) synthesized dinuclear and trinuclear complexes with 1,3,5-triazine-2,4,6-trithiolate ion, showing significant luminescence and electrochemical behaviors (Huaxin Zhang et al., 2012).
Biological Activity and Synthesis
- Ranjan Banerjee et al. (2013) discussed the synthesis and biological activity of 1,3,5-triazine derivatives, emphasizing their applications in pharmaceuticals and agrochemicals (Ranjan Banerjee, Douglas R. Brown, Eranthie Weerapana, 2013).
Environmental Stability
- M. Matlock et al. (2001) studied the aqueous leaching properties of cadmium, lead, and zinc trimercaptotriazine (TMT) compounds, revealing insights into their environmental stability and implications (M. Matlock, K. Henke, D. Atwood, D. Robertson, 2001).
properties
IUPAC Name |
trisodium;1,3,5-triazine-2,4,6-trithiolate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3N3S3.3Na/c7-1-4-2(8)6-3(9)5-1;;;/h(H3,4,5,6,7,8,9);;;/q;3*+1/p-3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYVOYAFUSJONHU-UHFFFAOYSA-K |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NC(=NC(=N1)[S-])[S-])[S-].[Na+].[Na+].[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3N3Na3S3 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.2 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trithiocyanuric acid trisodium salt hydrate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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